Cas no 1347088-26-9 (3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide
• CAS No: 1347088-26-9
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• MDL: MFCD20316253
• CID: 4591350
• PubChem ID: 64524399
• Update Time: 2025-06-20

3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-[2-(dimethylamino)ethyl]-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-3-carboxamide, 5-amino-N-[2-(dimethylamino)ethyl]-
• 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide

• MDL： MFCD20316253
• Inchi： 1S/C8H15N5O/c1-13(2)4-3-10-8(14)6-5-7(9)12-11-6/h5H,3-4H2,1-2H3,(H,10,14)(H3,9,11,12)
• InChI Key： HBGHMRGQYYMKQI-UHFFFAOYSA-N
• SMILES： N1C(N)=CC(C(NCCN(C)C)=O)=N1

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 468.9±40.0 °C at 760 mmHg
• Flash Point: 281.9±30.1 °C

3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide

3-Amino-N-2-(Dimethylamino)ethyl-1H-Pyrazole-5-Carboxamide (CAS No. 1347088-26-9): An Overview

3-Amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide (CAS No. 1347088-26-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-Amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide is a small molecule with a molecular formula of C₉H₁₅N₅O and a molecular weight of 209.24 g/mol. The compound features a pyrazole core with an amino group and a dimethylaminoethyl substituent on the carboxamide moiety. These functional groups contribute to the compound's unique chemical properties, such as solubility, stability, and reactivity. The presence of the pyrazole ring, which is known for its bioisosteric properties, makes this compound an attractive candidate for drug design and optimization.

Synthesis Methods

The synthesis of 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide can be achieved through various routes, depending on the desired purity and yield. One common method involves the reaction of 3-amino-1H-pyrazole-5-carboxylic acid with N,N-dimethylethylenediamine in the presence of a coupling agent such as HATU or EDC·HCl. This reaction typically proceeds under mild conditions and yields the desired product in good purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as microwave-assisted synthesis and catalytic approaches using metal complexes.

Biological Activities

3-Amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide has demonstrated significant anticancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by targeting multiple signaling pathways, including those involving p53, Bcl-2 family proteins, and caspases. Furthermore, it has been found to exhibit synergistic effects when combined with other anticancer agents, making it a promising candidate for combination therapy.

Clinical Applications and Research Developments

The potential clinical applications of 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide are currently being explored through preclinical studies and early-stage clinical trials. In preclinical models of neurological disorders such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in improving cognitive function and motor skills. Similarly, in cancer models, it has demonstrated efficacy in reducing tumor growth and metastasis.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide. For example, nanoparticle-based formulations have been developed to improve the bioavailability and targeting efficiency of this compound. These formulations have shown enhanced efficacy in both animal models and early-stage clinical trials.

Safety Profile and Future Directions

The safety profile of 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide is an important consideration for its clinical development. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects.

In conclusion, 3-amino-N-2-(dimethylamino)ethyl-1H-pyrazole-5-carboxamide (CAS No. 1347088-26-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in the treatment of neurological disorders and cancer.